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Core Summary

Seitomycin is a novel angucycline antibiotic isolated from a terrestrial Streptomyces species
(strain GW19/1251). Spectroscopic analysis, including ESI and EI mass spectroscopy, has
determined its molecular weight to be 354, with a corresponding molecular formula of
C20H180e.[1] This technical guide provides a comprehensive overview of Seitomycin, including
its physicochemical properties, the methodology for its isolation and structure elucidation, and
its biological activities.

Physicochemical Properties of Seitomycin

The key physicochemical properties of Seitomycin are summarized in the table below.

Property Value
Molecular Formula C20H1806
Molecular Weight 354
Appearance Orange Solid

Chromatographic System

Silica gel with cyclohexane-EtOAc-MeOH
(7:3:1)
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Experimental Protocols
Isolation and Purification of Seitomycin

The isolation of Seitomycin involves a multi-step process beginning with the fermentation of

Streptomyces sp. strain GW19/1251.

Fermentation

Fermentation of
Streptomyces sp. GW19/1251

Extraction

Extraction with
Ethyl Acetate

Purification
Silica Gel Chromatography
(Cyclohexane-EtOAc-MeOH)

'

Sephadex LH-20 Chromatography
(Dichloromethane-MeOH)

Final Broduct

(Pure Seitomycin)

Click to download full resolution via product page

Isolation workflow for Seitomycin.

o Fermentation: The Streptomyces sp. strain GW19/1251 is cultured to produce Seitomycin.
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o Extraction: The culture is extracted with ethyl acetate to obtain a crude extract containing the

antibiotic.
 Purification: The crude extract is subjected to a series of chromatographic separations.

o Silica Gel Chromatography: The extract is first purified on a silica gel column using a
solvent system of cyclohexane-EtOAc-MeOH (7:3:1).

o Sephadex LH-20 Chromatography: Further purification is achieved using a Sephadex LH-
20 column with a dichloromethane-MeOH (1:1) solvent system.

Structure Elucidation

The chemical structure of Seitomycin was determined using a combination of spectroscopic

techniques.
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[ESI Mass Spectrometry] El Mass Spectrometry [1D and(ﬁ? ’IL'\CARHSI\;I)SE;;OSCOPO Infrared Spectroscopy

Strugture Determjnation

. Elucidation of
"\ Seitomycin Structure

Click to download full resolution via product page

Workflow for the structural elucidation of Seitomycin.

e Mass Spectrometry: ESI (Electrospray lonization) and El (Electron lonization) mass
spectrometry were used to determine the molecular weight of 354.

* NMR Spectroscopy: 1D (*H and *3C) and 2D (HMBC - Heteronuclear Multiple Bond
Correlation) NMR spectroscopy were employed to determine the connectivity of atoms within

the molecule.
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e Infrared Spectroscopy: IR spectroscopy was used to identify functional groups present in the
molecule, such as hydroxyl and carbonyl groups.

Biological Activity of Seitomycin

Seitomycin has demonstrated both antimicrobial and phytotoxic activities.

Antimicrobial Activity

The antimicrobial activity of Seitomycin was evaluated against a panel of microorganisms. The
minimum inhibitory concentrations (MICs) are presented in the table below.

Test Organism MIC (p gldisc)
Bacillus subtilis 10
Staphylococcus aureus >100
Escherichia coli >100
Pseudomonas aeruginosa >100

Candida albicans >100

Mucor miehei 20

Phytotoxic Activity

The phytotoxic effects of Seitomycin were assessed by observing its impact on the
germination of garden cress seeds. At a concentration of 10 p g/disc , Seitomycin caused a
slight inhibition of germination. At 100 p g/disc , a significant inhibition of germination was
observed.
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Biological activities of Seitomycin.

Conclusion

Seitomycin represents a new addition to the angucycline class of antibiotics. Its moderate
antimicrobial activity, particularly against Bacillus subtilis and Mucor miehei, along with its
observed phytotoxic effects, suggests potential applications that warrant further investigation.
The detailed experimental protocols provided herein offer a foundation for researchers and
drug development professionals to explore the therapeutic and agrochemical potential of this

novel compound.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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